Cas no 1396852-88-2 (N-(3-chloro-4-fluorophenyl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide
• CAS No: 1396852-88-2
• MF: C₁₅H₁₁ClFN₅O
• MW: 331.732144594193
• CID: 6343541
• PubChem ID: 71791768
• Update Time: 2025-05-28

N-(3-chloro-4-fluorophenyl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide
• F6238-0395
• VU0539152-1
• 1396852-88-2
• N-(3-chloro-4-fluorophenyl)-6-(2-methylimidazol-1-yl)pyridazine-3-carboxamide
• AKOS024541721

• Inchi： 1S/C15H11ClFN5O/c1-9-18-6-7-22(9)14-5-4-13(20-21-14)15(23)19-10-2-3-12(17)11(16)8-10/h2-8H,1H3,(H,19,23)
• InChI Key： UTQIHTIQYCCFOP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C1=CC=C(N=N1)N1C=CN=C1C)=O)F

Computed Properties

• Exact Mass: 331.0636158g/mol
• Monoisotopic Mass: 331.0636158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.7Ų

Additional information on N-(3-chloro-4-fluorophenyl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide

Comprehensive Overview of N-(3-chloro-4-fluorophenyl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide (CAS 1396852-88-2)

N-(3-chloro-4-fluorophenyl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide, identified by its CAS number 1396852-88-2, is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyridazine derivatives, which are known for their diverse biological activities. The presence of both chloro and fluoro substituents on the phenyl ring, along with the imidazole moiety, contributes to its unique structural and functional properties.

In recent years, the scientific community has shown growing interest in N-(3-chloro-4-fluorophenyl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide due to its potential applications in drug discovery. Researchers are particularly intrigued by its kinase inhibitory activity, which makes it a promising candidate for targeting various disease pathways. The compound's ability to interact with specific enzymatic targets has been a focal point of studies, especially in the context of cancer therapeutics and inflammatory diseases.

The synthesis of CAS 1396852-88-2 involves a multi-step process that includes the coupling of 3-chloro-4-fluoroaniline with a pyridazine carboxylic acid derivative. The incorporation of the 2-methylimidazole group enhances the compound's solubility and bioavailability, which are critical factors in medicinal chemistry. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the purity and structural integrity of the compound.

One of the most frequently searched questions related to this compound is: "What are the biological activities of N-(3-chloro-4-fluorophenyl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide?" Current research suggests that it exhibits potent anti-proliferative effects in certain cell lines, making it a subject of interest for oncology research. Additionally, its selective inhibition of specific kinases has been explored in the context of autoimmune disorders.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of pyridazine-based compounds. The N-(3-chloro-4-fluorophenyl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide serves as an excellent example of how subtle modifications in the molecular structure can lead to significant changes in biological activity. Researchers are actively investigating the role of the chloro and fluoro substituents in enhancing the compound's binding affinity to target proteins.

From a pharmacokinetic perspective, the compound demonstrates favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Its logP value and plasma stability have been evaluated in preclinical studies, indicating its potential for further development as a therapeutic agent. These attributes align with the growing demand for small-molecule inhibitors in modern drug design.

In the context of green chemistry, efforts have been made to optimize the synthesis of CAS 1396852-88-2 to reduce environmental impact. Researchers are exploring catalytic methods and solvent-free conditions to improve the sustainability of its production. This aligns with the broader trend in the chemical industry to adopt eco-friendly practices.

For those interested in the commercial availability of N-(3-chloro-4-fluorophenyl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide, it is primarily supplied by specialty chemical manufacturers and research reagent providers. The compound is typically offered in small quantities for laboratory use, and its pricing reflects the complexity of its synthesis. Quality control measures, including HPLC analysis, ensure that the material meets the stringent requirements of academic and industrial researchers.

Looking ahead, the future of N-(3-chloro-4-fluorophenyl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide appears promising. Ongoing studies aim to elucidate its mechanism of action and explore its potential in combination therapies. As the field of precision medicine continues to evolve, compounds like this are likely to play a pivotal role in the development of targeted treatments for complex diseases.